2-(oxolan-3-yl)propan-2-amine hydrochloride
Overview
Description
2-(Oxolan-3-yl)propan-2-amine hydrochloride (2-OPAH) is a widely used chemical compound in scientific research. It is an organic compound with the chemical formula C6H13NO2•HCl. It is used in the synthesis of many other compounds and can be used in a variety of biochemical and physiological experiments. It is a white crystalline solid at room temperature and has a melting point of 91-93°C.
Mechanism of Action
2-(oxolan-3-yl)propan-2-amine hydrochloride acts as a nucleophile in organic synthesis, meaning it can react with other compounds to form new compounds. It can react with electrophiles such as halogens and alkyl halides to form nucleophilic substitution reactions. It can also act as a base in acid-base reactions.
Biochemical and Physiological Effects
2-(oxolan-3-yl)propan-2-amine hydrochloride has been used in a variety of biochemical and physiological experiments. It has been used to study the structure and function of proteins and enzymes, as well as to investigate the effects of drugs on the body. It has also been used to study the effects of pollutants on the environment.
Advantages and Limitations for Lab Experiments
2-(oxolan-3-yl)propan-2-amine hydrochloride has several advantages for laboratory experiments. It is a relatively stable compound and is easy to synthesize, making it a convenient building block for synthesizing other compounds. It is also non-toxic and has a low melting point, making it easy to handle in the laboratory. However, it is relatively expensive and has limited solubility in water, which can make it difficult to work with in some experiments.
Future Directions
In the future, 2-(oxolan-3-yl)propan-2-amine hydrochloride could be used to synthesize a variety of new compounds, such as peptidomimetics and other organic compounds. It could also be used in the development of new drugs and therapies. Additionally, it could be used to study the effects of pollutants on the environment and to develop new methods for treating environmental pollution. Finally, it could be used to study the structure and function of proteins and enzymes, and to develop new methods for drug delivery.
Synthesis Methods
2-(oxolan-3-yl)propan-2-amine hydrochloride can be synthesized through a two-step process. The first step involves the reaction of 2-amino-3-methyl-2-oxobutanoic acid with hydrochloric acid to form 2-(oxolan-3-yl)propan-2-amine hydrochloride. The reaction is carried out in aqueous solution at a temperature of 40-50°C. The second step involves the crystallization of the 2-(oxolan-3-yl)propan-2-amine hydrochloride from the solution.
Scientific Research Applications
2-(oxolan-3-yl)propan-2-amine hydrochloride is widely used in scientific research as a building block for synthesizing other compounds. It has been used to synthesize a variety of compounds such as 1,2,3-triazoles, 2-hydroxy-4-methoxybenzaldehyde, and 2-amino-4-methylpyridine. It can also be used in the synthesis of peptides, peptidomimetics, and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(oxolan-3-yl)propan-2-amine hydrochloride involves the reaction of 3-hydroxypropanal with ammonia to form 3-aminopropanal, which is then reacted with oxirane to form 2-(oxolan-3-yl)propan-2-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-hydroxypropanal", "ammonia", "oxirane", "propan-2-amine", "hydrochloric acid" ], "Reaction": [ "3-hydroxypropanal is reacted with ammonia in the presence of a catalyst to form 3-aminopropanal.", "3-aminopropanal is then reacted with oxirane in the presence of a catalyst to form 2-(oxolan-3-yl)propan-2-amine.", "The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(oxolan-3-yl)propan-2-amine." ] } | |
CAS RN |
2763779-82-2 |
Product Name |
2-(oxolan-3-yl)propan-2-amine hydrochloride |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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